Cas no 2172597-76-9 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(furan-2-yl)methyl]-2-methylpropanoic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(furan-2-yl)methyl]-2-methylpropanoic acid
• CAS No: 2172597-76-9
• MF: C₂₄H₂₃NO₅
• MW: 405.443126916885
• CID: 6383883
• PubChem ID: 165751007
• Update Time: 2025-10-30

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(furan-2-yl)methyl]-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(furan-2-yl)methyl]-2-methylpropanoic acid
• EN300-650238
• 2172597-76-9

• Inchi： 1S/C24H23NO5/c1-24(22(26)27,13-16-7-6-12-29-16)15-25-23(28)30-14-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-12,21H,13-15H2,1H3,(H,25,28)(H,26,27)
• InChI Key： FYJQMHTZFLPGBH-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(=O)O)(C)CC1=CC=CO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 405.15762283g/mol
• Monoisotopic Mass: 405.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(furan-2-yl)methyl]-2-methylpropanoic acid

Introduction to 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(furan-2-yl)methyl]-2-methylpropanoic Acid (CAS No. 2172597-76-9)

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(furan-2-yl)methyl]-2-methylpropanoic acid, identified by its CAS number 2172597-76-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes functional groups such as the fluoren-9-ylmethoxy moiety and the furan-2-ylmethyl substituent. These features contribute to its unique chemical properties and potential applications in drug discovery and development.

The structural complexity of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(furan-2-yl)methyl]-2-methylpropanoic acid makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the fluoren-9-ylmethoxy group, in particular, suggests a high degree of stability and rigidity, which can be advantageous in designing molecules with specific binding affinities and metabolic profiles. This property is particularly relevant in the context of modern drug design, where structural stability often correlates with improved pharmacokinetic properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents that incorporate heterocyclic structures, such as those found in the furan-2-ylmethyl moiety. Heterocycles are known for their diverse biological activities and have been widely explored in medicinal chemistry. The combination of fluorene derivatives with furan-based structures offers a unique opportunity to exploit synergistic effects between these functional groups, potentially leading to the discovery of new drugs with enhanced efficacy and reduced side effects.

The pharmaceutical industry has been actively investigating compounds with complex molecular architectures to address unmet medical needs. 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(furan-2-yl)methyl]-2-methylpropanoic acid represents a promising candidate for further exploration due to its structural features. The carboxylic acid functionality at the terminal position provides a versatile handle for further derivatization, allowing chemists to attach various pharmacophores or linkers. This flexibility is crucial in drug development, as it enables the optimization of key pharmacological properties such as solubility, bioavailability, and target specificity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluoren-9-ylmethoxy group typically involves protecting group strategies to prevent unwanted side reactions. Similarly, the incorporation of the furan-2-ylmethyl moiety necessitates precise control over reaction conditions to avoid over-functionalization or decomposition. Advances in synthetic methodologies have made it possible to achieve these transformations with increasing efficiency, paving the way for large-scale production and commercialization.

In addition to its potential as a building block for drug discovery, 3-([{[(9H-fluorenine)-9-carbonyl}amino]-2-furylmethyl]-methylpropanoic acid may find applications in other areas of chemical research. For instance, its unique structural features make it an attractive candidate for studying molecular recognition processes and developing new materials with tailored properties. The combination of fluorene derivatives with furan-based structures could lead to novel polymers or supramolecular assemblies with interesting optical or electronic characteristics.

The latest research in this field highlights several promising directions for further investigation. One area of focus is the exploration of analogs of this compound that may exhibit improved biological activity or reduced toxicity. By modifying key functional groups or substituents, researchers can fine-tune the properties of these molecules to better match specific therapeutic targets. Additionally, computational studies have shown that computational studies can help predict the behavior of these compounds before they are synthesized experimentally.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques allow researchers to visualize how these compounds interact with biological targets at an atomic level. This information is crucial for designing molecules that are more likely to succeed in clinical trials. By integrating experimental data with computational predictions, scientists can accelerate the drug development process significantly.

The future prospects for 3-([{[(9H-fluorenyl)methoxy]carbonyl}amino]-2-furylmethyl]-methylpropanoic acid are bright given its unique structural features and potential applications. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, this compound is likely to play an important role in addressing some of today's most pressing medical challenges. Its versatility as an intermediate makes it a valuable asset for any medicinal chemistry program aiming to develop novel therapeutic agents.